Cas no 2246919-00-4 (1H-Pyrazole, 1-methyl-3-[2-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)ethenyl]-)

1H-Pyrazole, 1-methyl-3-[2-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)ethenyl]-, is a boronic ester-functionalized pyrazole derivative widely used in Suzuki-Miyaura cross-coupling reactions. Its key advantages include high stability under ambient conditions and compatibility with a broad range of reaction conditions. The presence of the tetramethyl dioxaborolane group enhances its shelf life and handling properties, while the pyrazole core offers versatility in medicinal chemistry and material science applications. This compound serves as a valuable intermediate for synthesizing complex heterocyclic frameworks, particularly in pharmaceutical and agrochemical research. Its well-defined reactivity profile makes it a reliable choice for constructing C-C bonds in target-oriented synthesis.
1H-Pyrazole, 1-methyl-3-[2-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)ethenyl]- structure
2246919-00-4 structure
Product Name:1H-Pyrazole, 1-methyl-3-[2-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)ethenyl]-
CAS No:2246919-00-4
MF:C12H19BN2O2
MW:234.102463006973
CID:6396596
PubChem ID:133682166
Update Time:2025-10-29

1H-Pyrazole, 1-methyl-3-[2-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)ethenyl]- Chemical and Physical Properties

Names and Identifiers

    • (E)-1-Methyl-3-(2-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)vinyl)-1H-pyrazole
    • 1-methyl-3-[2-(tetramethyl-1,3,2-dioxaborolan-2-yl)ethenyl]-1H-pyrazole
    • 2763275-83-6
    • CS-0529031
    • 1-Methyl-3-(2-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)vinyl)-1H-pyrazole
    • 2246919-00-4
    • EN300-802404
    • 1H-Pyrazole, 1-methyl-3-[2-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)ethenyl]-
    • Inchi: 1S/C12H19BN2O2/c1-11(2)12(3,4)17-13(16-11)8-6-10-7-9-15(5)14-10/h6-9H,1-5H3
    • InChI Key: CVNITSUOVRZSEQ-UHFFFAOYSA-N
    • SMILES: N1(C)C=CC(C=CB2OC(C)(C)C(C)(C)O2)=N1

Computed Properties

  • Exact Mass: 234.1539580g/mol
  • Monoisotopic Mass: 234.1539580g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 3
  • Heavy Atom Count: 17
  • Rotatable Bond Count: 2
  • Complexity: 302
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 1
  • Undefined Bond Stereocenter Count: 0
  • Topological Polar Surface Area: 36.3Ų

Experimental Properties

  • Density: 1.02±0.1 g/cm3(Predicted)
  • Boiling Point: 292.8±42.0 °C(Predicted)
  • pka: 2.35±0.10(Predicted)

1H-Pyrazole, 1-methyl-3-[2-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)ethenyl]- Pricemore >>

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Additional information on 1H-Pyrazole, 1-methyl-3-[2-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)ethenyl]-

1H-Pyrazole, 1-methyl-3-[2-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)ethenyl]-

The compound 1H-Pyrazole, 1-methyl-3-[2-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)ethenyl]- (CAS No: 2246919-00-4) is a highly specialized organic molecule with significant applications in the field of materials science and organic synthesis. This compound is particularly notable for its unique structure and versatile functional groups. The pyrazole ring, a five-membered heterocyclic aromatic compound with two nitrogen atoms at positions 1 and 3, forms the core of this molecule. The methyl group attached to the pyrazole ring adds to its stability and reactivity in various chemical reactions.

The dioxaborolane moiety, specifically the 4,4,5,5-tetramethyl substituent, introduces a boron-containing group that enhances the molecule's electronic properties. This group is known for its ability to participate in various cross-coupling reactions, making it a valuable component in the synthesis of advanced materials. Recent studies have highlighted the potential of this compound in the development of novel optoelectronic devices due to its ability to modulate electronic transitions effectively.

One of the most significant advancements involving this compound is its role in metal-free cross-coupling reactions. Researchers have demonstrated that the presence of the dioxaborolane group facilitates efficient coupling with aryl halides under mild conditions. This has opened new avenues for synthesizing complex organic structures with high precision and yield. Furthermore, the methyl-substituted pyrazole framework has been shown to exhibit enhanced thermal stability and mechanical strength compared to its unsubstituted counterparts.

In terms of applications, 1H-Pyrazole derivatives have found extensive use in drug discovery programs. The pyrazole ring's ability to act as a hydrogen bond donor or acceptor makes it an ideal scaffold for designing bioactive molecules. Recent studies have identified potential anti-inflammatory and anticancer properties of this compound class. For instance, derivatives incorporating the dioxaborolane group have shown selective inhibition against certain cancer cell lines while exhibiting minimal toxicity to healthy cells.

The synthesis of this compound involves a multi-step process that combines traditional organic synthesis techniques with modern catalytic methods. The key steps include the formation of the pyrazole ring via condensation reactions followed by selective substitution to introduce the dioxaborolane group. Advanced characterization techniques such as NMR spectroscopy and X-ray crystallography are employed to confirm the molecular structure and purity.

Looking ahead, researchers are exploring ways to further optimize the properties of this compound by modifying its substituents. For example, introducing electron-withdrawing groups on the pyrazole ring could enhance its electronic conjugation and improve its performance in optoelectronic applications. Additionally, efforts are underway to develop scalable synthesis methods that can meet the growing demand for this compound in both academic and industrial settings.

In conclusion, 1H-Pyrazole derivatives, particularly those with a dioxaborolane substituent like CAS No: 2246919-00-4), represent a promising class of compounds with diverse applications across multiple disciplines. Their unique chemical structure and functional groups make them invaluable tools for advancing materials science and drug discovery research.

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